Cas no 61821-67-8 (2-methyl-N-(methylamino)propanimidamide hydrochloride)

• Product Name: 2-methyl-N-(methylamino)propanimidamide hydrochloride
• CAS No: 61821-67-8
• MF: C₅H₁₄ClN₃
• MW: 151.637759685516
• MDL: MFCD29047265
• CID: 465287
• PubChem ID: 121552795
• Update Time: 2025-06-23

2-methyl-N-(methylamino)propanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanimidic acid, 2-methyl-, 2-methylhydrazide, monohydrochloride
• 2-METHYL-N-(METHYLAMINO)PROPANIMIDAMIDE HYDROCHLORIDE
• CID 121552795
• 2-methyl-N-(methylamino)propanimidamide hydrochloride

• MDL： MFCD29047265
• Inchi： 1S/C5H13N3.ClH/c1-4(2)5(6)8-7-3;/h4,7H,1-3H3,(H2,6,8);1H
• InChI Key： AADNRZJRUZPGDS-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/C(C)C)\N)\NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85.7
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-methyl-N-(methylamino)propanimidamide hydrochloride

Introduction to 2-Methyl-N-(methylamino)propanimidamide Hydrochloride (CAS No. 61821-67-8)

2-Methyl-N-(methylamino)propanimidamide hydrochloride (CAS No. 61821-67-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-methyl-2-methylguanidine hydrochloride, is a derivative of guanidine and has been extensively studied for its potential therapeutic properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 2-methyl-N-(methylamino)propanimidamide hydrochloride is characterized by a central guanidine moiety with a methyl group attached to the nitrogen atom and a propyl chain. The hydrochloride salt form ensures its solubility in water, making it suitable for various pharmaceutical applications. The molecular formula of this compound is C5H13N3·HCl, and its molecular weight is approximately 144.63 g/mol.

The synthesis of 2-methyl-N-(methylamino)propanimidamide hydrochloride can be achieved through several methods. One common approach involves the reaction of methylamine with 2-methylpropionitrile followed by the formation of the guanidine derivative and subsequent acidification to obtain the hydrochloride salt. Another method involves the reaction of methylamine with 2-methylpropionyl chloride in the presence of a base, followed by cyclization and acidification. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In terms of biological activities, 2-methyl-N-(methylamino)propanimidamide hydrochloride has shown promising results in various preclinical studies. It has been investigated for its potential as an antidiabetic agent due to its ability to modulate glucose metabolism. Recent studies have demonstrated that this compound can enhance insulin sensitivity and reduce blood glucose levels in animal models of diabetes. Additionally, it has been explored for its anti-inflammatory properties, with some studies suggesting that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacological profile of 2-methyl-N-(methylamino)propanimidamide hydrochloride has also been evaluated in clinical trials. Early-phase clinical trials have shown that it is well-tolerated by patients and exhibits a favorable safety profile. However, further research is needed to fully understand its efficacy and potential side effects in human subjects. Ongoing studies are focusing on optimizing dosing regimens and exploring combination therapies to enhance its therapeutic benefits.

Beyond its therapeutic applications, 2-methyl-N-(methylamino)propanimidamide hydrochloride has also found use as a research tool in biochemical assays. Its ability to interact with specific enzymes and receptors makes it valuable for studying cellular signaling pathways and drug discovery processes. Researchers have utilized this compound to investigate the mechanisms underlying metabolic disorders and inflammatory diseases, contributing to a deeper understanding of these conditions.

In conclusion, 2-methyl-N-(methylamino)propanimidamide hydrochloride (CAS No. 61821-67-8) is a multifaceted compound with significant potential in both pharmaceutical development and basic research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.